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Compound of Interest

Compound Name: IT-143B

Cat. No.: B10820791 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physicochemical

properties of the IT-143B antibiotic. The information is curated for professionals in research and

drug development, presenting data in a structured format, detailing experimental

methodologies, and visualizing the mechanism of action.

Core Physicochemical Properties
IT-143B is a member of the piericidin family of antibiotics, which are known for their potent

biological activities.[1] While specific experimental data for some properties of IT-143B are not

publicly available, the properties of the closely related and well-studied piericidin A are provided

for reference.

Table 1: Physicochemical Data for IT-143B and Piericidin A
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Property IT-143B Piericidin A (for reference)

Molecular Formula C28H41NO4 C25H37NO4[2]

Molecular Weight 455.6 g/mol 415.6 g/mol [2][3]

Appearance Not specified Pale yellow oil[3]

Solubility
Soluble in ethanol, methanol,

DMF, and DMSO.

Soluble in DMSO (up to 25

mg/ml), Ethanol (up to 20

mg/ml), and methanol.

Sparingly soluble in aqueous

solutions.

Melting Point Not specified
Not specified; presented as an

oil.

Boiling Point Not specified 614.9±55.0 °C (Predicted)

Density Not specified 1.044±0.06 g/cm3 (Predicted)

Purity Typically >95% by HPLC >95% by HPLC

CAS Number 183485-34-9 2738-64-9

Storage Stability Not specified

Stable for 2 years as supplied.

Solutions in DMSO or Ethanol

may be stored at -20°C for up

to 1 month.

Experimental Protocols
Detailed experimental protocols for determining the physicochemical properties of IT-143B are

not available in the public domain. However, standard methodologies for characterizing

antibiotic compounds are outlined below.

Determination of Solubility
A standard shake-flask method can be employed to determine the solubility of IT-143B in

various solvents.

Protocol:
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Add an excess amount of IT-143B to a known volume of the solvent (e.g., ethanol, methanol,

DMSO, DMF, or a buffered aqueous solution) in a sealed vial.

Agitate the vial at a constant temperature (e.g., 25°C) for a predetermined period (e.g., 24-48

hours) to ensure equilibrium is reached.

After equilibration, centrifuge the suspension to pellet the undissolved solid.

Carefully extract a known volume of the supernatant.

Quantify the concentration of IT-143B in the supernatant using a validated analytical method,

such as High-Performance Liquid Chromatography (HPLC) with UV detection.

The solubility is then expressed in mg/mL or other appropriate units.

Determination of Melting Point
The melting point of a solid compound can be determined using a capillary melting point

apparatus. As piericidin A is an oil, this method would be applicable if IT-143B is isolated as a

solid.

Protocol:

Finely powder a small amount of the dried IT-143B sample.

Pack the powdered sample into a capillary tube to a height of 2-3 mm.

Place the capillary tube in the heating block of the melting point apparatus.

Heat the block at a steady rate (e.g., 1-2°C per minute) near the expected melting point.

Record the temperature at which the substance first begins to melt and the temperature at

which it becomes completely liquid. This range is the melting point.

Stability Studies
The stability of IT-143B in solution and as a solid can be assessed under various

environmental conditions using a stability-indicating HPLC method.
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Protocol:

Prepare solutions of IT-143B in relevant solvents or formulations.

Aliquot the solutions and solid samples into appropriate containers.

Store the samples under a range of controlled conditions, including different temperatures

(e.g., -20°C, 4°C, 25°C, 40°C) and relative humidities (e.g., 60% RH, 75% RH), and protect

from light where necessary.

At specified time points (e.g., 0, 1, 3, 6, 12 months), withdraw samples.

Analyze the samples using a validated stability-indicating HPLC method to determine the

concentration of the remaining IT-143B and to detect any degradation products.

A significant loss of potency (e.g., >10%) indicates instability under those storage conditions.

Mechanism of Action and Signaling Pathway
IT-143B is a member of the piericidin class of antibiotics, which are known to be potent

inhibitors of the mitochondrial electron transport chain at Complex I (NADH:ubiquiquinone

oxidoreductase). This inhibition is the primary mechanism of its cytotoxic and antimicrobial

activity.

Inhibition of Mitochondrial Complex I
Piericidins are structural analogs of ubiquinone (Coenzyme Q) and act as competitive

inhibitors, binding to the ubiquinone-binding site within Complex I. This binding event blocks the

transfer of electrons from NADH to ubiquinone, a critical step in cellular respiration.

The workflow for the inhibition of Complex I by IT-143B can be visualized as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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